Cas no 1352491-65-6 (2-(3,5-difluoropyridin-2-yl)acetamide)

• Product Name: 2-(3,5-difluoropyridin-2-yl)acetamide
• CAS No: 1352491-65-6
• MF: C₇H₆F₂N₂O
• MW: 172.132148265839
• CID: 5841374
• PubChem ID: 22610239
• Update Time: 2025-05-28

2-(3,5-difluoropyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-difluoropyridin-2-yl)acetamide
• EN300-1291081
• 1352491-65-6
• SCHEMBL6408064

• Inchi： 1S/C7H6F2N2O/c8-4-1-5(9)6(11-3-4)2-7(10)12/h1,3H,2H2,(H2,10,12)
• InChI Key： VKAVEQZKMVDPNS-UHFFFAOYSA-N
• SMILES： FC1=CC(=CN=C1CC(N)=O)F

Computed Properties

• Exact Mass: 172.04481914g/mol
• Monoisotopic Mass: 172.04481914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(3,5-difluoropyridin-2-yl)acetamide

Comprehensive Overview of 2-(3,5-Difluoropyridin-2-yl)acetamide (CAS No. 1352491-65-6)

2-(3,5-Difluoropyridin-2-yl)acetamide, with the CAS number 1352491-65-6, is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic acetamides, which are widely studied for their bioactivity and potential applications in drug discovery. The presence of difluoropyridine and acetamide moieties makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 2-(3,5-difluoropyridin-2-yl)acetamide has surged due to their unique physicochemical properties. Fluorination often enhances metabolic stability, bioavailability, and binding affinity, making such compounds valuable in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors or antimicrobial agents, aligning with the growing focus on precision medicine and antibiotic resistance solutions.

The synthesis of 2-(3,5-difluoropyridin-2-yl)acetamide typically involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Its molecular structure (C₇H₆F₂N₂O) features a pyridine ring with fluorine atoms at the 3- and 5-positions, contributing to its electron-deficient nature. This characteristic is exploited in catalysis and material science, where electron-poor aromatic systems are prized for their reactivity.

From an industrial perspective, CAS 1352491-65-6 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on solvent use and waste reduction, manufacturers are exploring eco-friendly routes to produce such intermediates. Questions like "How to optimize the yield of 2-(3,5-difluoropyridin-2-yl)acetamide?" or "What are the alternative catalysts for its synthesis?" reflect current trends in process chemistry forums.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry. Its melting point, solubility, and stability under various conditions are critical data points for formulators. Notably, the difluoropyridine scaffold is resistant to hydrolysis, a trait leveraged in designing long-acting pharmaceuticals—a hot topic in drug delivery research.

In the broader market, 2-(3,5-difluoropyridin-2-yl)acetamide intersects with discussions on patent landscapes and generic drug development. As patents expire for fluorinated drugs, intermediates like this gain commercial relevance. Searches for "suppliers of CAS 1352491-65-6" or "price trends for fluorinated acetamides" highlight its economic significance in fine chemical supply chains.

Future directions for this compound may involve computational modeling to predict its interactions in biological systems or nanotechnology applications. With AI-driven molecular design becoming mainstream, researchers are probing its QSAR (Quantitative Structure-Activity Relationship) profiles to accelerate discovery cycles—an approach resonating with the digital transformation of R&D.